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Compound of Interest

Compound Name: 10(Z)-Heptadecenoyl chloride

Cat. No.: B15551295 Get Quote

An In-depth Technical Guide to 10(Z)-
Heptadecenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 10(Z)-Heptadecenoyl chloride, a

reactive lipid intermediate. The document details its chemical properties, provides adaptable

synthesis protocols, and explores the biological activities of its parent fatty acid, offering

valuable insights for its application in research and drug development.

Core Compound Data
10(Z)-Heptadecenoyl chloride is the acyl chloride derivative of 10(Z)-Heptadecenoic acid. Its

key quantitative data are summarized below.

Property Value

CAS Number 126761-39-5

Molecular Formula C₁₇H₃₁ClO

Molecular Weight 286.88 g/mol
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Synthesis of Unsaturated Fatty Acid Chlorides:
Experimental Protocols
While a specific, detailed protocol for the synthesis of 10(Z)-Heptadecenoyl chloride is not

readily available in the literature, its synthesis can be achieved by adapting established

methods for the conversion of unsaturated fatty acids to their corresponding acyl chlorides. The

two most common and effective methods involve the use of oxalyl chloride or thionyl chloride.

Below are representative protocols for the synthesis of oleoyl chloride, which can be modified

for 10(Z)-Heptadecenoyl chloride.

Method 1: Synthesis using Oxalyl Chloride
This method is favored for its mild reaction conditions and the production of gaseous

byproducts, which simplifies purification.

Materials:

10(Z)-Heptadecenoic acid

Oxalyl chloride (2M solution in a suitable solvent like dichloromethane or neat)

Anhydrous hexane or dichloromethane

Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

Procedure:

In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve 1.0 g of 10(Z)-

Heptadecenoic acid in 10 ml of anhydrous hexane.

To this solution, add a catalytic amount of DMF (e.g., 1-2 drops).

Slowly add 2.0 ml of oxalyl chloride to the stirred solution at room temperature.

Continue stirring the reaction mixture under dry conditions for approximately 1.5 to 2 hours.

The reaction progress can be monitored by the cessation of gas evolution (CO and CO₂).
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After the reaction is complete, remove the solvent and excess oxalyl chloride in vacuo using

a rotary evaporator.

The resulting product, 10(Z)-Heptadecenoyl chloride, is typically obtained as a colorless to

pale yellow oil and can be used in subsequent reactions without further purification.

Method 2: Synthesis using Thionyl Chloride
Thionyl chloride is a cost-effective reagent for the synthesis of acyl chlorides.

Materials:

10(Z)-Heptadecenoic acid

Thionyl chloride

Anhydrous toluene (optional, as a solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a gas outlet to neutralize HCl

gas, place the 10(Z)-Heptadecenoic acid.

Slowly add an excess of thionyl chloride (typically 1.5 to 2 molar equivalents) to the fatty

acid. The reaction can be performed neat or in a solvent like toluene.

Gently heat the reaction mixture to reflux (around 50-60°C) and maintain for 1-2 hours. The

reaction is complete when the evolution of sulfur dioxide and hydrogen chloride gas ceases.

After the reaction is complete, remove the excess thionyl chloride by distillation, preferably

under reduced pressure.

To ensure complete removal of residual thionyl chloride, anhydrous toluene can be added

and subsequently removed by distillation.

The final product, 10(Z)-Heptadecenoyl chloride, is obtained as the residue.
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The following diagram illustrates the general workflow for the synthesis of an unsaturated fatty

acid chloride.
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Caption: General workflow for synthesizing unsaturated fatty acid chlorides.

Biological Signaling Pathways of Related Fatty Acid
Metabolites
It is crucial to note that there is no direct evidence in the scientific literature detailing the

biological activity of 10(Z)-Heptadecenoyl chloride itself. Acyl chlorides are highly reactive

and are not typically found in biological systems. However, the parent fatty acid, 10(Z)-

Heptadecenoic acid, and its metabolites are known to interact with important cellular signaling

pathways. The information presented below pertains to these related fatty acid metabolites and

should not be directly attributed to 10(Z)-Heptadecenoyl chloride.

Activation of Peroxisome Proliferator-Activated
Receptors (PPARs)
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Certain fatty acids and their derivatives are known ligands for Peroxisome Proliferator-Activated

Receptors (PPARs), which are nuclear receptors that play crucial roles in lipid metabolism and

inflammation. For instance, metabolites of other unsaturated fatty acids have been shown to

activate PPARγ. Activation of PPARγ leads to the transcription of genes involved in

adipogenesis and glucose homeostasis.

The diagram below illustrates a simplified signaling pathway for PPARγ activation by a fatty

acid metabolite.
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Caption: PPARγ activation by a fatty acid metabolite.
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Activation of Transient Receptor Potential Vanilloid 1
(TRPV1)
Metabolites of unsaturated fatty acids, such as certain oxidized linoleic acid metabolites (e.g.,

10-oxo-12(Z)-octadecenoic acid), have been identified as endogenous activators of the

Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1] TRPV1 is an ion channel involved

in the detection and regulation of body temperature and in the sensation of pain. Its activation

by these lipid metabolites suggests a role for fatty acid signaling in these physiological

processes.

The following diagram depicts the activation of the TRPV1 channel by a fatty acid metabolite.
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Caption: Activation of the TRPV1 ion channel.

Conclusion
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10(Z)-Heptadecenoyl chloride is a valuable chemical intermediate for the synthesis of various

lipid derivatives. While information on its direct biological effects is lacking, the known activities

of its parent fatty acid and related metabolites in modulating key signaling pathways like PPAR

and TRPV1 provide a strong rationale for its use in developing novel chemical probes and

potential therapeutic agents. The experimental protocols provided herein can be adapted for its

synthesis, enabling further investigation into its chemical and biological properties.

Researchers are encouraged to consider the high reactivity of the acyl chloride functional

group in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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